Cas no 514801-03-7 (1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 514801-03-7
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• MDL: MFCD02055747
• CID: 2951988
• PubChem ID: 608335
• Update Time: 2025-04-21

1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-氯苄基)-3,5-二甲基-1H-吡唑-4-胺
• 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• 1-[(2-chlorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• 1-[(2-chlorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine
• MLS000043398
• 1-(2-Chloro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• HMS2189J22
• STK347832
• SMR000020215
• Pyrazol-4-amine, 1-(2-chlorobenzyl)-3,5-dimethyl-
• 1-(2-Chlorob
• EN300-227666
• 1-(2-chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• LS-01161
• CHEMBL1459567
• SR-01000086279-1
• CS-0215170
• AK-968/41018309
• SR-01000086279
• MFCD02055747
• MNUSNANEFYOHHG-UHFFFAOYSA-N
• 514801-03-7
• EU-0016639
• ALBB-002149
• AKOS000103853
• 1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
• H21974

• MDL： MFCD02055747
• Inchi： 1S/C12H14ClN3/c1-8-12(14)9(2)16(15-8)7-10-5-3-4-6-11(10)13/h3-6H,7,14H2,1-2H3
• InChI Key： MNUSNANEFYOHHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8

1-(2-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes